Cas no 2098133-22-1 (2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine)

• Product Name: 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine
• CAS No: 2098133-22-1
• MF: C₁₁H₁₅F₂N₃O
• MW: 243.25310921669
• CID: 5729151
• PubChem ID: 121204122
• Update Time: 2025-10-17

2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• F1907-8068
• 2-(4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine
• AKOS026712411
• 2098133-22-1
• 2-[4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl]pyridin-3-amine
• 3-Pyridinamine, 2-[4,4-difluoro-2-(methoxymethyl)-1-pyrrolidinyl]-
• 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine

• Inchi： 1S/C11H15F2N3O/c1-17-6-8-5-11(12,13)7-16(8)10-9(14)3-2-4-15-10/h2-4,8H,5-7,14H2,1H3
• InChI Key： MVJGBIOGUFRZNM-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C(=CC=CN=2)N)C(COC)C1)F

Computed Properties

• Exact Mass: 243.11831843g/mol
• Monoisotopic Mass: 243.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 372.9±42.0 °C(Predicted)
• pka: 7.99±0.29(Predicted)

Additional information on 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine

Introduction to 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine (CAS No. 2098133-22-1)

2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine, with the CAS number 2098133-22-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of difluoro and methoxymethyl substituents, contribute to its distinct chemical and biological properties.

The chemical structure of 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine consists of a pyridine ring linked to a pyrrolidine ring through a methylene bridge. The pyrrolidine ring is further substituted with two fluorine atoms at the 4-position and a methoxymethyl group at the 2-position. These substituents play a crucial role in modulating the compound's pharmacological profile, including its solubility, stability, and binding affinity to various biological targets.

Recent studies have highlighted the potential of 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can selectively target cancer cells by disrupting specific signaling pathways that are aberrantly activated in tumors. For example, it has been found to inhibit the activity of certain kinases involved in cell proliferation and survival, thereby suppressing tumor growth and metastasis.

The pharmacokinetic properties of 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

The synthesis of 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine involves several well-established organic reactions. The key steps include the formation of the pyrrolidine ring through a ring-closing metathesis reaction and the subsequent introduction of the difluoro and methoxymethyl substituents via selective functional group manipulations. The synthetic route is scalable and can be adapted for large-scale production, ensuring a consistent supply for preclinical and clinical studies.

In conclusion, 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)pyridin-3-amine (CAS No. 2098133-22-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.